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Compound of Interest

Compound Name:
6-[(4-Chlorophenyl)sulfanyl]-3-

pyridinylamine

CAS No.: 25935-62-0

Cat. No.: B1305110

Get Quote

To our valued researchers, scientists, and drug development professionals,

Following a comprehensive search of scientific literature and chemical databases for

information on 6-[(4-Chlorophenyl)sulfanyl]-3-pyridinylamine, its CAS number, and

associated synonyms, we must report that this specific chemical compound does not appear to

be a well-documented or commercially available substance. Our extensive investigation did not

yield a registered CAS number for this molecule, nor did it uncover any published scientific

articles or patents detailing its synthesis, physicochemical properties, or biological activity.

The absence of such fundamental data makes it impossible to construct the in-depth technical

guide as requested. The core requirements of providing a detailed synthesis protocol,

quantitative data, and authoritative citations for a compound that is not described in the

accessible scientific record cannot be met with the standards of scientific integrity and accuracy

that we uphold.

The searches for this compound and its potential synonyms, including "5-amino-2-((4-

chlorophenyl)thio)pyridine" and "6-(4-chlorophenylthio)pyridin-3-amine," yielded information on
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related chemical structures but not on the exact molecule specified. This suggests that 6-[(4-
Chlorophenyl)sulfanyl]-3-pyridinylamine may be a novel compound that has not yet been

synthesized or characterized, or it may be an intermediate in a proprietary synthetic pathway

that is not publicly disclosed.

We understand that this outcome may be disappointing. However, in the interest of providing

accurate and reliable scientific information, we cannot generate a technical guide based on

speculation or data from structurally related but distinct molecules.

We remain committed to assisting you with your research endeavors. Should you have

inquiries about other, documented chemical compounds, we would be pleased to provide the

comprehensive technical guides you require.

To cite this document: BenchChem. [An In-depth Technical Guide to 6-[(4-
Chlorophenyl)sulfanyl]-3-pyridinylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305110/docs#an-in-depth-technical-guide-to-6-4-
chlorophenyl-sulfanyl-3-pyridinylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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